Cas no 2680612-64-8 (2-(3-chlorophenyl)-2-4-(2,2,2-trifluoroacetyl)piperazin-1-ylacetic acid)

• Product Name: 2-(3-chlorophenyl)-2-4-(2,2,2-trifluoroacetyl)piperazin-1-ylacetic acid
• CAS No: 2680612-64-8
• MF: C₁₄H₁₄ClF₃N₂O₃
• MW: 350.720773220062
• CID: 5621863
• PubChem ID: 165924756
• Update Time: 2025-06-08

2-(3-chlorophenyl)-2-4-(2,2,2-trifluoroacetyl)piperazin-1-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-chlorophenyl)-2-[4-(2,2,2-trifluoroacetyl)piperazin-1-yl]acetic acid
• 2680612-64-8
• EN300-28298557
• 2-(3-chlorophenyl)-2-4-(2,2,2-trifluoroacetyl)piperazin-1-ylacetic acid

• Inchi： 1S/C14H14ClF3N2O3/c15-10-3-1-2-9(8-10)11(12(21)22)19-4-6-20(7-5-19)13(23)14(16,17)18/h1-3,8,11H,4-7H2,(H,21,22)
• InChI Key： ZSAPDDLDQQRFSU-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(C(=O)O)N1CCN(C(C(F)(F)F)=O)CC1

Computed Properties

• Exact Mass: 350.0645045g/mol
• Monoisotopic Mass: 350.0645045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 60.8Ų

Additional information on 2-(3-chlorophenyl)-2-4-(2,2,2-trifluoroacetyl)piperazin-1-ylacetic acid

Comprehensive Overview of 2-(3-chlorophenyl)-2-4-(2,2,2-trifluoroacetyl)piperazin-1-ylacetic acid (CAS No. 2680612-64-8)

The compound 2-(3-chlorophenyl)-2-4-(2,2,2-trifluoroacetyl)piperazin-1-ylacetic acid (CAS No. 2680612-64-8) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 3-chlorophenyl group and a trifluoroacetyl-substituted piperazine moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive intermediate due to its ability to interact with biological targets, such as enzymes and receptors, with high specificity.

In recent years, the demand for fluorinated compounds like 2-(3-chlorophenyl)-2-4-(2,2,2-trifluoroacetyl)piperazin-1-ylacetic acid has surged, driven by their enhanced metabolic stability and lipophilicity. These properties are critical in drug discovery, where fluorine incorporation often improves pharmacokinetics. The compound’s piperazine core is another focal point, as this heterocycle is prevalent in FDA-approved drugs, particularly those targeting the central nervous system (CNS) and infectious diseases. This aligns with current trends in precision medicine and targeted therapy, where researchers seek molecules with tailored functionalities.

From a synthetic chemistry perspective, CAS No. 2680612-64-8 exemplifies the growing importance of multicomponent reactions and green chemistry principles. Its synthesis likely involves amide coupling or N-acylation strategies, which are widely discussed in academic and industrial circles. The compound’s trifluoroacetyl group also highlights the role of organofluorine chemistry in modern drug design, a topic frequently searched by chemists exploring novel synthetic routes or scaffold diversification.

Beyond pharmaceuticals, 2-(3-chlorophenyl)-2-4-(2,2,2-trifluoroacetyl)piperazin-1-ylacetic acid may find applications in material science, particularly in the development of advanced polymers or ligands for catalysis. Its structural complexity offers opportunities for structure-activity relationship (SAR) studies, a hot topic in computational chemistry and AI-driven drug discovery. As industries increasingly adopt machine learning for molecular optimization, compounds like this serve as valuable datasets for training predictive models.

Regulatory and safety profiles of CAS No. 2680612-64-8 are also of interest, especially amid rising global standards for chemical safety and environmental sustainability. While not classified as hazardous, its handling requires adherence to Good Laboratory Practices (GLP), a frequently searched term among professionals. The compound’s chlorophenyl and trifluoroacetyl groups necessitate careful consideration of waste management protocols, reflecting broader industry shifts toward green solvents and circular economy principles.

In summary, 2-(3-chlorophenyl)-2-4-(2,2,2-trifluoroacetyl)piperazin-1-ylacetic acid represents a convergence of cutting-edge research themes: fluorine chemistry, heterocyclic design, and sustainable synthesis. Its versatility underscores its relevance in answering today’s scientific challenges, from drug development bottlenecks to eco-friendly manufacturing. As the scientific community continues to explore its potential, this compound is poised to remain a subject of rigorous investigation and innovation.